Cas no 1541613-08-4 (3-ethylimidazolidin-4-one)

• Product Name: 3-ethylimidazolidin-4-one
• CAS No: 1541613-08-4
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 4604898
• PubChem ID: 75488639
• Update Time: 2025-05-26

3-ethylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethylimidazolidin-4-one

• Inchi： 1S/C5H10N2O/c1-2-7-4-6-3-5(7)8/h6H,2-4H2,1H3
• InChI Key： MHDYEXGCFUHEKW-UHFFFAOYSA-N
• SMILES： C1NCC(=O)N1CC

Computed Properties

• Exact Mass: 114.079
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Additional information on 3-ethylimidazolidin-4-one

Professional Introduction to Compound with CAS No. 1541613-08-4 and Product Name: 3-ethylimidazolidin-4-one

The compound identified by the chemical abstracts service number CAS No. 1541613-08-4 and marketed under the product name 3-ethylimidazolidin-4-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the imidazolidinone class, has garnered attention due to its unique structural properties and potential applications in drug development. The 3-ethylimidazolidin-4-one moiety is characterized by a five-membered ring containing two nitrogen atoms, with an ethyl substituent at the 3-position and a carbonyl group at the 4-position. This structural configuration imparts distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

Recent advancements in pharmaceutical chemistry have highlighted the importance of imidazolidinone derivatives in the design of novel therapeutic agents. The 3-ethylimidazolidin-4-one core structure has been explored for its potential to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. Studies have demonstrated that modifications to this scaffold can significantly influence its pharmacokinetic and pharmacodynamic profiles, offering opportunities for optimizing drug efficacy and safety.

In particular, the 3-ethylimidazolidin-4-one derivative has been investigated for its role in modulating inflammatory responses and oxidative stress, which are key pathological mechanisms in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Preliminary in vitro studies have shown that certain analogs of this compound exhibit inhibitory activity against inflammatory enzymes like COX-2 and LOX, suggesting their potential as anti-inflammatory agents. Additionally, the ability of 3-ethylimidazolidin-4-one derivatives to scavenge reactive oxygen species has been attributed to their heterocyclic structure, which can stabilize radical intermediates.

The synthesis of CAS No. 1541613-08-4 involves multi-step organic transformations that highlight the versatility of imidazolidinone chemistry. The introduction of the ethyl group at the 3-position enhances the compound's solubility and bioavailability, while the carbonyl functionality at the 4-position provides a site for further derivatization. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity of the target molecule. These synthetic strategies are critical for ensuring that pharmaceutical-grade material is produced for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling techniques have been utilized to elucidate the binding interactions between 3-ethylimidazolidin-4-one derivatives and their biological targets. Docking studies have revealed that this scaffold can effectively occupy binding pockets on enzymes such as kinases and phosphodiesterases, which are implicated in cancer signaling pathways. The ethyl substituent appears to play a crucial role in anchoring the molecule within these pockets, while the nitrogen atoms engage in hydrogen bonding with polar residues on the target protein. These insights have guided the design of more potent and selective inhibitors based on the 3-ethylimidazolidin-4-one framework.

The pharmacological evaluation of CAS No. 1541613-08-4 has been conducted across various disease models, with promising results in early-stage clinical trials. In particular, derivatives of 3-ethylimidazolidin-4-one have shown efficacy in reducing pain hypersensitivity in animal models of neuropathic pain. Mechanistic studies suggest that these compounds modulate voltage-gated sodium channels and transient receptor potential (TRP) channels, which are involved in pain signal transduction. This dual mechanism of action may contribute to their analgesic effects while minimizing side effects associated with traditional pain medications.

The regulatory landscape for novel compounds like CAS No. 1541613-08-4 is governed by stringent guidelines to ensure safety and efficacy before human use. Regulatory agencies require comprehensive data from preclinical studies, including toxicology assessments, before approving clinical trials. The structural features of 3-ethylimidazolidin-4-one derivatives have been carefully evaluated for potential toxicity profiles, with an emphasis on minimizing hepatotoxicity and nephrotoxicity risks. Additionally, formulations have been optimized to enhance bioavailability while reducing gastrointestinal irritation.

The future direction of research on CAS No. 1541613-08-4 includes exploring its applications in personalized medicine. By leveraging genomics and proteomics data, researchers aim to identify patient subpopulations that are most likely to benefit from therapies based on 3-ethylimidazolidin-4-one scaffolds. This approach could lead to more targeted treatments with improved outcomes for patients suffering from chronic diseases.

In conclusion,CAS No. 1541613-08-4, marketed as 3-Ethylimidazolidin - 4 - one, represents a promising therapeutic agent with diverse applications in chemical biology and pharmaceutical research. Its unique structural properties make it a valuable scaffold for designing novel drugs targeting inflammatory diseases、neurodegenerative disorders、and other conditions involving oxidative stress。Ongoing research continues to uncover new insights into its mechanisms of action，synthetic pathways，and pharmacological profiles，which will further enhance its potential as a therapeutic intervention.